Cas no 1056056-12-2 (N-(Azetidin-3-yl)methanesulfonamide)

• Product Name: N-(Azetidin-3-yl)methanesulfonamide
• CAS No: 1056056-12-2
• MF: C₄H₁₀N₂O₂S
• MW: 150.199399471283
• MDL: MFCD11974368
• CID: 1156831
• PubChem ID: 59710124
• Update Time: 2025-06-25

N-(Azetidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-azetidinylMethanesulfonamide
• N-3-AZETIDINYL-METHANESULFONAMIDE
• N-(Azetidin-3-yl)MethanesulfonaMide
• N-(Azetidin-3-yl)methanesulphonamide
• N-3-Azetidinyl-methane sulfonamide
• JHKHDIBLFHELCU-UHFFFAOYSA-N
• ST24048447
• MFCD11974368
• AKOS014313883
• AS-46533
• EN300-312806
• SCHEMBL3319435
• CHEMBL4573161
• CS-0048845
• 1056056-12-2
• N-3-Azetidinylmethane sulfonamide
• SB50733
• CS1572
• DA-48081
• N-(Azetidin-3-yl)methanesulfonamide

• MDL： MFCD11974368
• Inchi： 1S/C4H10N2O2S/c1-9(7,8)6-4-2-5-3-4/h4-6H,2-3H2,1H3
• InChI Key： JHKHDIBLFHELCU-UHFFFAOYSA-N
• SMILES： S(C)(NC1CNC1)(=O)=O

Computed Properties

• Exact Mass: 150.0464
• Monoisotopic Mass: 150.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: -1.3

Experimental Properties

• PSA: 58.2

Additional information on N-(Azetidin-3-yl)methanesulfonamide

Introduction to N-(Azetidin-3-yl)methanesulfonamide (CAS No. 1056056-12-2)

N-(Azetidin-3-yl)methanesulfonamide, a compound with the chemical formula C₆H₁₁NO₃S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its N-(Azetidin-3-yl)methanesulfonamide core structure, which lends it unique chemical and biological properties. The presence of the azetidine ring and the methanesulfonamide functional group makes it a versatile intermediate in the development of various pharmacologically active agents.

The CAS No. 1056056-12-2 assigned to this compound underscores its importance in scientific research and industrial applications. Over the years, researchers have explored its potential in multiple domains, including drug discovery, medicinal chemistry, and synthetic organic chemistry. The compound's structural features make it an attractive candidate for further functionalization, leading to the development of novel derivatives with enhanced biological activity.

In recent years, there has been a growing interest in N-(Azetidin-3-yl)methanesulfonamide due to its role as a key intermediate in the synthesis of bioactive molecules. The azetidine ring is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural amino acid structures and interact with biological targets. This has led to its incorporation into various drug candidates targeting different therapeutic areas, such as oncology, inflammation, and infectious diseases.

One of the most compelling aspects of N-(Azetidin-3-yl)methanesulfonamide is its potential in the development of small-molecule inhibitors. Researchers have leveraged its structure to design compounds that can modulate enzyme activity and cellular pathways relevant to human health. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are often overexpressed in cancer cells. These findings highlight the compound's significance as a building block for next-generation therapeutics.

The synthesis of N-(Azetidin-3-yl)methanesulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by sulfonylation and amination steps. Advances in catalytic methods have further refined these processes, making it more efficient and scalable for industrial applications. The ability to produce this compound reliably is crucial for researchers aiming to explore its full pharmacological potential.

Recent studies have also explored the pharmacokinetic properties of N-(Azetidin-3-yl)methanesulfonamide and its derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for their successful translation from laboratory research to clinical use. Preclinical studies have provided valuable insights into their bioavailability and metabolic stability, guiding the design of more effective drug candidates.

The role of computational chemistry in studying N-(Azetidin-3-yl)methanesulfonamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with biological targets, aiding in the rational design of new derivatives. Additionally, computational methods have been used to assess the drug-likeness properties of N-(Azetidin-3-yl)methanesulfonamide, providing critical information for optimizing its pharmacological profile.

In conclusion, N-(Azetidin-3-yl)methanesulfonamide (CAS No. 1056056-12-2) represents a promising compound in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing novel bioactive molecules. As scientific understanding continues to evolve, further exploration of this compound's potential will undoubtedly lead to significant advancements in medicine and drug discovery.